tert-Butyl 2-oxo-1H-imidazo[4,5-b]pyridine-3(2H)-carboxylate

• IUPAC Name: tert-butyl 2-oxo-1H-imidazo[4,5-b]pyridine-3-carboxylate
• InChI: InChI=1S/C11H13N3O3/c1-11(2,3)17-10(16)14-8-7(13-9(14)15)5-4-6-12-8/h4-6H,1-3H3,(H,13,15)
• InChI Key: OYIYQMHHTPPHAT-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1C2=C(C=CC=N2)NC1=O
• Molecular Formula: C11H13N3O3
• DSSTOX Substance ID: DTXSID80433812
• Molecular Weight: 235.24 g/mol
• CAS RN: 1027159-01-8

Description

The compound “tert-Butyl 2-oxo-1H-imidazo[4,5-b]pyridine-3(2H)-carboxylate” belongs to the class of imidazopyridines. Imidazopyridines are known to play a crucial role in numerous disease conditions due to their structural resemblance with purines. They have been found to influence many cellular pathways necessary for the proper functioning of cancerous cells, pathogens, components of the immune system, enzymes involved in carbohydrate metabolism, etc.

Synthesis Analysis

Imidazopyridines can be synthesized using various methods. One of the methods involves the cyclization to the imidazo[4,5-b]pyridine ring system by refluxing 2,3-diaminopyridine in triethyl orthoformate or triethyl orthoacetate followed by chlorohydric acid treatment. Another approach involves a photocatalytic method for C(sp2)−C(sp2) cross-coupling reaction via a photo redox mechanism.

Molecular Structure Analysis

The imidazopyridines comprise an imidazole ring fused with a pyridine moiety. The group contains compounds with different biological activity. The structure of a similar compound, 2-tert-butyl-1H-imidazo[4,5-b]pyridine, has been determined to be orthorhombic with specific dimensions.

Chemical Reactions Analysis

Imidazopyridines have been found to exhibit various chemical reactions. For instance, they have been used as selective mTOR inhibitors. The systematic optimization of the molecules resulted in the identification of compounds with nanomolar mTOR inhibitory activity and selectivity over PI3Kα.

Scientific Research Applications

Synthesis of Substituted Imidazoles

Imidazoles are a class of heterocycles that are integral to a variety of functional molecules used in everyday applications. The compound serves as a precursor in the regiocontrolled synthesis of substituted imidazoles. .

Development of Therapeutic Agents

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Antifungal Research

This compound has shown potential in antifungal research, particularly in the development of novel treatments for fungal infections. .

Cancer Research

Imidazole-containing compounds like tert-Butyl 2-oxo-1H-imidazo[4,5-b]pyridine-3(2H)-carboxylate have been identified as promising candidates in cancer research. .

Mechanism of Action

Target of Action

Tert-Butyl 2-oxo-1H-imidazo[4,5-b]pyridine-3(2H)-carboxylate is a compound that belongs to the imidazole class . Imidazole compounds are known to interact with a variety of targets, including GABA A receptors , enzymes involved in carbohydrate metabolism , and components of the immune system . .

Mode of Action

Imidazole compounds are known for their broad range of biological properties . They can influence many cellular pathways necessary for the proper functioning of cells

Biochemical Pathways

Imidazole compounds have the ability to influence many cellular pathways . For instance, some imidazole compounds have been found to activate nuclear factor kappa-light-chain-enhancer of activated B cells (NF-kappaB) through the process of phosphorylation . This can lead to various downstream effects, including the regulation of immune response, cell growth, and apoptosis.

Pharmacokinetics

Imidazole compounds are generally known for their high solubility in water and other polar solvents , which can influence their bioavailability.

Result of Action

Imidazole compounds are known for their diverse biological activities, including antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal, and ulcerogenic activities

Action Environment

Factors such as ph, temperature, and the presence of other compounds can potentially influence the action of imidazole compounds

Future Directions

Imidazopyridines have shown significant medicinal potential in the central nervous system, digestive system, cancer, inflammation, etc. They continue to be the subject of extensive research, with new preparative methods for their synthesis being described in recent years. The discovery of their bioactivity as GABA A receptor positive allosteric modulators, proton pump inhibitors, aromatase inhibitors, and NSAIDs has divulged their medicinal potential.